Phosphocitrate
Overview
Description
Phosphocitrate, also known as this compound, is a useful research compound. Its molecular formula is C6H9O10P and its molecular weight is 272.1 g/mol. The purity is usually 95%.
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Properties
CAS No. |
2565-87-9 |
|---|---|
Molecular Formula |
C6H9O10P |
Molecular Weight |
272.1 g/mol |
IUPAC Name |
2-phosphonooxypropane-1,2,3-tricarboxylic acid |
InChI |
InChI=1S/C6H9O10P/c7-3(8)1-6(5(11)12,2-4(9)10)16-17(13,14)15/h1-2H2,(H,7,8)(H,9,10)(H,11,12)(H2,13,14,15) |
InChI Key |
XTRHYDMWPCTCKN-UHFFFAOYSA-N |
SMILES |
C(C(=O)O)C(CC(=O)O)(C(=O)O)OP(=O)(O)O |
Canonical SMILES |
C(C(=O)O)C(CC(=O)O)(C(=O)O)OP(=O)(O)O |
Key on ui other cas no. |
2565-87-9 |
Synonyms |
phosphocitrate phosphocitric acid |
Origin of Product |
United States |
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